molecular formula C10H11NO2S B8668030 4-Isocyanato-7-methoxy-4,5,6,7-tetrahydro-1-benzothiophene CAS No. 62369-88-4

4-Isocyanato-7-methoxy-4,5,6,7-tetrahydro-1-benzothiophene

Cat. No.: B8668030
CAS No.: 62369-88-4
M. Wt: 209.27 g/mol
InChI Key: AKGVQSSBDMJAGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Isocyanato-7-methoxy-4,5,6,7-tetrahydro-1-benzothiophene is a useful research compound. Its molecular formula is C10H11NO2S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62369-88-4

Molecular Formula

C10H11NO2S

Molecular Weight

209.27 g/mol

IUPAC Name

4-isocyanato-7-methoxy-4,5,6,7-tetrahydro-1-benzothiophene

InChI

InChI=1S/C10H11NO2S/c1-13-9-3-2-8(11-6-12)7-4-5-14-10(7)9/h4-5,8-9H,2-3H2,1H3

InChI Key

AKGVQSSBDMJAGF-UHFFFAOYSA-N

Canonical SMILES

COC1CCC(C2=C1SC=C2)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1 g sample of 4,5,6,7-tetrahydro-7-methoxybenzo[b]thiophen-4-amine is added to 18 ml of 12.5% phosgene solution (benzene) in a nitrogen atmosphere at 20° C. After stirring at room temperature for an hour, the mixture is heated to 60° C and kept at this temperature for 7 hours. The mixture is cooled to room temperature and evaporated to dryness in vacuo to afford the crude 4,5,6,7-tetrahydro-7-methoxybenzo[b]thien-4-ylisocyanate.
Name
4,5,6,7-tetrahydro-7-methoxybenzo[b]thiophen-4-amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
18 mL
Type
reactant
Reaction Step One

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